1,3-Hexanediol
Overview
Description
1,3-Hexanediol is a diol with the molecular formula C6H14O2 . It is often used in cosmetics as a solvent and has various other reported functions such as humectants, skin conditioning agents, plasticizers, fragrance ingredients, and viscosity decreasing agents .
Synthesis Analysis
The synthesis of 1,3-Hexanediol can occur through multiple pathways. For example, the synthesis of meso-3,4-hexanediol from 3-hexyne can occur by more than one multi-step pathway. One approach would be to reduce the alkyne to cis or trans-3-hexene before undertaking glycol formation .
Molecular Structure Analysis
The molecular structure of 1,3-Hexanediol consists of a six-carbon chain with hydroxyl groups attached to the first and third carbons .
Chemical Reactions Analysis
As 1,3-Hexanediol contains hydroxyl groups, it undergoes the typical chemical reactions of alcohols such as dehydration, substitution, esterification .
Physical And Chemical Properties Analysis
1,3-Hexanediol has a density of 1.0±0.1 g/cm3, a boiling point of 228.2±8.0 °C at 760 mmHg, and a flash point of 106.1±13.0 °C .
Scientific Research Applications
Stereoselective Synthesis of 1,3-Diols
1,3-Hexanediol plays a crucial role in the stereoselective synthesis of 1,3-diols . This process is significant in the field of organic chemistry, particularly in the synthesis of polyketide-derived natural products that contain a syn or anti-1,3-diol unit . Various methods have been developed for the stereoselective synthesis of 1,3-diols, including asymmetric homogeneous and heterogeneous hydrogenation and diastereoselective reduction .
Key Chemical in Various Industries
1,3-Hexanediol is a key chemical in various industries, including pharmaceuticals and material sciences . It is projected to see significant market growth due to its diverse applications .
Enhanced Extraction with Ionic Liquids
Recent studies have explored the use of ionic liquids (ILs) for enhanced 1,3-propanediol extraction . This approach aims to address the challenges in downstream processing, particularly in terms of cost and efficiency . Molecular dynamics (MD) simulations and the COSMO-SAC approach have been used to examine 1,3-propanediol extraction using four imidazolium-based ionic liquids .
Hydrogen Bond Formation
1,3-Hexanediol has been found to form hydrogen bonds with certain ionic liquids, particularly [Bmim] [SCN], which forms the most hydrogen bonds, averaging 1.639 per molecule . This property is crucial for its extraction and purification processes .
Selectivity in Extraction Processes
In ternary systems, certain ionic liquids demonstrate superior selectivity for 1,3-propanediol extraction . For instance, [Bmim] [SCN] and [Bmim] [TFO] have shown high selectivity values, making them promising candidates for 1,3-propanediol extraction .
Potential for Biocatalytic Methods
There is potential for the development of biocatalytic methods involving 1,3-Hexanediol. These methods could involve enzymatic reduction of 1,3-diketones, enzymatic aldol addition, enzymatic resolution of racemic 1,3-diols by hydrolytic enzymes, and enzymatic desymmetrization of meso-1,3-diols .
Safety And Hazards
properties
IUPAC Name |
hexane-1,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O2/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVIYEYCFMVPYST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20944139 |
Source
|
| Record name | Hexane-1,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20944139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Hexanediol | |
CAS RN |
21531-91-9 |
Source
|
| Record name | 1,3-Hexanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21531-91-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Hexanediol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021531919 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexane-1,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20944139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-HEXANEDIOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H3X88I4M49 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione](/img/structure/B1295909.png)
![2-[(4-Nitrobenzoyl)amino]benzoic acid](/img/structure/B1295918.png)
![N-[2-(hydrazinocarbonyl)phenyl]acetamide](/img/structure/B1295924.png)